Cas no 1340550-29-9 ((4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine)

• Product Name: (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine
• CAS No: 1340550-29-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5712959
• PubChem ID: 63318717
• Update Time: 2025-08-05

(4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1462192
• [(4-cyclopropylpyrimidin-2-yl)methyl](methyl)amine
• AKOS012622834
• 1340550-29-9
• 2-Pyrimidinemethanamine, 4-cyclopropyl-N-methyl-
• (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine

• Inchi： 1S/C9H13N3/c1-10-6-9-11-5-4-8(12-9)7-2-3-7/h4-5,7,10H,2-3,6H2,1H3
• InChI Key： BPEYTCXOIFMFMM-UHFFFAOYSA-N
• SMILES： N1C(CNC)=NC=CC=1C1CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 255.2±23.0 °C(Predicted)
• pka: 8.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine

The Chemical Compound CAS No. 1340550-29-9: (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine

The compound with CAS No. 1340550-29-9, commonly referred to as (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring with a cyclopropyl group and an amine functional group. The pyrimidine ring is a six-membered aromatic structure with alternating single and double bonds, while the cyclopropyl group introduces a strained three-membered ring, adding complexity to the molecule's geometry. The methylamine moiety further enhances the compound's reactivity and potential for biological interaction.

Recent studies have highlighted the importance of (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine in various chemical reactions and biological systems. Its structure makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of more complex compounds, leveraging its reactivity to form bonds with other functional groups. For instance, the compound's ability to undergo nucleophilic substitution reactions has been exploited in the creation of novel pharmaceutical agents.

In terms of pharmacological applications, (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine has shown promise in targeting specific biological pathways. Its interaction with enzymes and receptors has been studied extensively, with findings suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. The cyclopropyl group contributes to the molecule's ability to penetrate cellular membranes, enhancing its bioavailability and efficacy in vivo.

One of the most recent advancements involving this compound is its use in medicinal chemistry as a lead compound for drug discovery. Scientists have modified its structure to improve its pharmacokinetic properties, such as increasing its stability and reducing potential side effects. For example, researchers have investigated the impact of substituting different groups on the pyrimidine ring on the compound's binding affinity to target proteins. These studies have provided valuable insights into the relationship between molecular structure and biological activity.

Moreover, the synthesis of (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine has been optimized through innovative methodologies. Traditional approaches often involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high purity levels. This has significantly enhanced the scalability of the compound's production, making it more accessible for large-scale applications.

The environmental impact of this compound is another area of interest among researchers. Given its potential use in pharmaceuticals and agrochemicals, understanding its degradation pathways and ecological effects is crucial. Studies have shown that (4-cyclopropylpyrimidin-2-yl)methyl(methyl)amine undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, CAS No. 1340550-29-9 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, reactivity, and biological activity make it a valuable tool for researchers seeking to develop innovative solutions in medicine and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.